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Compound of Interest

Compound Name: N-nitroso-cinacalcet

Cat. No.: B15808108

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of N-nitroso-cinacalcet, a nitrosamine drug substance-related impurity (NDSRI) of Cinacalcet.

The focus is on its solubility and stability, critical parameters for risk assessment, and the

development of control strategies in pharmaceutical products.

Introduction
N-nitroso-cinacalcet is a genotoxic and potentially carcinogenic impurity that can form from

the secondary amine moiety of Cinacalcet, a calcimimetic agent.[1] Its formation can occur

during the synthesis, formulation, or storage of the drug product, particularly in the presence of

nitrosating agents like nitrite impurities under acidic conditions.[2][3] Due to its potential health

risks, regulatory agencies such as the U.S. Food and Drug Administration (FDA) have set

stringent acceptable intake (AI) limits for this impurity, currently at 400 ng/day.[2][4]

Understanding the physicochemical properties of N-nitroso-cinacalcet, especially its solubility

and stability, is paramount for controlling its levels in pharmaceutical preparations.

Physicochemical Properties
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N-nitroso-cinacalcet is identified by the chemical name (R)-N-(1-(naphthalen-1-yl)ethyl)-N-(3-

(3-(trifluoromethyl)phenyl)propyl)nitrous amide.[5] Its fundamental properties are summarized

in the table below.

Property Value Source(s)

Molecular Formula C₂₂H₂₁F₃N₂O [6]

Molecular Weight 386.4 g/mol [6]

Appearance Brown Oil / Pale yellow oil [7][8]

CAS Number 3036581-83-3 [2]

Solubility Profile
Precise quantitative solubility data for N-nitroso-cinacalcet in a wide range of solvents is not

extensively available in public literature. However, qualitative data from various sources provide

a good indication of its solubility characteristics.

Qualitative Solubility Data
The known solubility of N-nitroso-cinacalcet is summarized in the following table. This

information is crucial for selecting appropriate solvents for analytical method development and

for understanding its behavior in different formulation matrices.

Solvent Solubility Source(s)

Dimethyl Sulfoxide (DMSO) Soluble [7]

Methanol Soluble [7]

Acetonitrile Soluble [9]

Experimental Protocol: Solubility Determination
The following is a generalized protocol for determining the quantitative solubility of N-nitroso-
cinacalcet. This method is based on the equilibrium shake-flask method, a standard approach

for solubility assessment in the pharmaceutical industry.
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Objective: To determine the equilibrium solubility of N-nitroso-cinacalcet in various solvents

(e.g., water, buffered solutions at different pH levels, organic solvents) at a controlled

temperature.

Materials:

N-nitroso-cinacalcet reference standard

Selected solvents (e.g., Purified Water, 0.1 N HCl, Phosphate buffer pH 7.4, Methanol,

Acetonitrile, Ethanol)

Calibrated analytical balance

Vials with screw caps

Thermostatically controlled shaker or incubator

Centrifuge

Validated analytical method for quantification (e.g., HPLC-UV or LC-MS/MS)

Syringe filters (e.g., 0.45 µm PTFE or PVDF)

Methodology:

Preparation: Add an excess amount of N-nitroso-cinacalcet to a series of vials, ensuring a

solid phase remains to achieve saturation.

Solvent Addition: Add a known volume of each pre-equilibrated solvent to the respective

vials.

Equilibration: Tightly cap the vials and place them in a shaker set at a constant temperature

(e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand at the same temperature to let

the undissolved solid settle. Centrifuge the vials to further facilitate the separation of the solid

and liquid phases.
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Sample Collection and Dilution: Carefully withdraw an aliquot of the clear supernatant from

each vial. Immediately filter the aliquot using a syringe filter to remove any remaining solid

particles. Dilute the filtrate with a suitable solvent to a concentration within the calibrated

range of the analytical method.

Quantification: Analyze the diluted samples using a validated analytical method to determine

the concentration of N-nitroso-cinacalcet.

Calculation: Calculate the solubility in mg/mL or mol/L based on the measured concentration

and the dilution factor.

Workflow for Solubility Determination

Preparation Equilibration Analysis

Add excess N-nitroso-cinacalcet to vials Add known volume of solvent Agitate at constant temperature (24-48h) Centrifuge for phase separation Filter supernatant Quantify using LC-MS/MS Calculate solubility (mg/mL)

Click to download full resolution via product page

Caption: Workflow for determining the equilibrium solubility of N-nitroso-cinacalcet.

Stability Profile
The stability of N-nitroso-cinacalcet is a critical concern, as its formation is a degradation

pathway for the parent drug, Cinacalcet. The conditions that favor its formation are indicative of

its potential instability once formed, especially under certain stress conditions.

Factors Influencing Stability
pH: The formation of nitrosamines is highly pH-dependent, with acidic conditions (pH 3-5)

being particularly favorable.[10] Conversely, neutral to basic conditions (pH > 7) are

generally considered to be of lower risk for nitrosamine formation.[10] It is inferred that the

stability of N-nitroso-cinacalcet itself may also be pH-dependent. Studies on other

nitrosamines have shown rapid degradation at pH values between 6 and 8.[11]
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Presence of Nitrosating Agents: The continued presence of nitrosating agents (e.g., residual

nitrites) could potentially lead to further reactions or degradation.

Storage Conditions: Factors such as high humidity and elevated temperatures during

storage can facilitate the nitrosation reactions that lead to the formation of N-nitroso-
cinacalcet.[4]

Light Exposure: While specific photostability data for N-nitroso-cinacalcet is not available,

forced degradation studies on the parent drug, Cinacalcet, often include photolytic stress as

a standard condition.[1][12]

Experimental Protocol: Forced Degradation Study
The following is a generalized protocol for conducting a forced degradation study on N-nitroso-
cinacalcet. This is essential for developing a stability-indicating analytical method and for

understanding its degradation pathways.

Objective: To investigate the degradation of N-nitroso-cinacalcet under various stress

conditions (acidic, basic, oxidative, thermal, and photolytic) as recommended by ICH

guidelines.

Materials:

N-nitroso-cinacalcet reference standard

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

High-purity solvents (Methanol, Acetonitrile, Water)

Calibrated oven and photostability chamber

Validated stability-indicating HPLC or UPLC method with a mass detector (LC-MS)

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15808108/docs?utm_src=pdf-body#n-nitroso-cinacalcet-an-in-depth-technical-guide-on-solubility-and-stability
https://www.benchchem.com/product/b15808108/docs?utm_src=pdf-body#n-nitroso-cinacalcet-an-in-depth-technical-guide-on-solubility-and-stability
https://qvents.in/nitrosocinacalcet-nitrosamine-ndsri-impurity-accord-dr-reddys-drl-recall-batches/
https://www.benchchem.com/product/b15808108/docs?utm_src=pdf-body#n-nitroso-cinacalcet-an-in-depth-technical-guide-on-solubility-and-stability
https://www.bhu.ac.in/research_pub/jsr/Volumes/JSR_65_03_2021/26.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4727737/
https://www.benchchem.com/product/b15808108/docs?utm_src=pdf-body#n-nitroso-cinacalcet-an-in-depth-technical-guide-on-solubility-and-stability
https://www.benchchem.com/product/b15808108/docs?utm_src=pdf-body#n-nitroso-cinacalcet-an-in-depth-technical-guide-on-solubility-and-stability
https://www.benchchem.com/product/b15808108/docs?utm_src=pdf-body#n-nitroso-cinacalcet-an-in-depth-technical-guide-on-solubility-and-stability
https://www.benchchem.com/product/b15808108/docs?utm_src=pdf-body#n-nitroso-cinacalcet-an-in-depth-technical-guide-on-solubility-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15808108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation: Prepare a stock solution of N-nitroso-cinacalcet in a suitable

solvent (e.g., Methanol or Acetonitrile).

Acid Hydrolysis: Treat the stock solution with 0.1 N HCl and heat at a controlled temperature

(e.g., 60-80 °C) for a specified time. Neutralize the solution before analysis.

Base Hydrolysis: Treat the stock solution with 0.1 N NaOH and heat at a controlled

temperature for a specified time. Neutralize the solution before analysis.

Oxidative Degradation: Treat the stock solution with a solution of hydrogen peroxide (e.g., 3-

30% H₂O₂) at room temperature or with gentle heating.

Thermal Degradation: Expose a solid sample and a solution of N-nitroso-cinacalcet to dry

heat in a calibrated oven (e.g., 80 °C).

Photolytic Degradation: Expose a solid sample and a solution of N-nitroso-cinacalcet to
light providing an overall illumination of not less than 1.2 million lux hours and an integrated

near-ultraviolet energy of not less than 200 watt-hours/square meter in a photostability

chamber.

Sample Analysis: At appropriate time points, withdraw samples from each stress condition.

Analyze the samples using a validated stability-indicating LC-MS method.

Data Evaluation:

Determine the percentage degradation of N-nitroso-cinacalcet.

Identify and characterize any significant degradation products using mass spectrometry

data.

Perform a mass balance calculation to account for the parent compound and its

degradation products.
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Forced Degradation Experimental Workflow

Stress Conditions

Analysis and Evaluation

N-nitroso-cinacalcet Stock Solution

Acid Hydrolysis
(0.1N HCl, Heat)

Base Hydrolysis
(0.1N NaOH, Heat)

Oxidation
(H₂O₂, RT/Heat)

Thermal
(Dry Heat, 80°C)

Photolytic
(ICH Q1B Light)

Analyze stressed samples by
Stability-Indicating LC-MS

Evaluate % Degradation,
Identify Degradants,

Perform Mass Balance

Click to download full resolution via product page

Caption: Workflow for conducting forced degradation studies on N-nitroso-cinacalcet.

Analytical Methodologies for Quantification
The quantification of N-nitroso-cinacalcet at trace levels requires highly sensitive and specific

analytical methods due to the low acceptable intake limits.

LC-MS/MS: Liquid chromatography coupled with tandem mass spectrometry is the most

widely used technique. It offers high sensitivity and selectivity, which is necessary to detect

and quantify N-nitroso-cinacalcet in the presence of the parent drug and other impurities.

Methods often employ Multiple Reaction Monitoring (MRM) mode for accurate quantification.

[13]

Challenges: The presence of a trifluoromethyl group in the structure of N-nitroso-cinacalcet
can lead to a low LC-MS response, potentially due to ion suppression.[13] This necessitates

careful optimization of the mass spectrometry source parameters and chromatographic
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conditions to achieve the required sensitivity. The use of Atmospheric Pressure Chemical

Ionization (APCI) has been suggested as a potential ionization source to enhance sensitivity.

[13]

Conclusion
While quantitative data on the solubility and stability of N-nitroso-cinacalcet remains limited in

the public domain, a clear understanding of its qualitative solubility and the factors influencing

its stability can be established. It is soluble in common organic solvents like DMSO, methanol,

and acetonitrile. Its stability is intrinsically linked to the conditions that favor its formation, with

acidic pH being a significant risk factor. The provided experimental protocols offer a robust

framework for generating the necessary quantitative data to perform comprehensive risk

assessments and to develop effective control strategies to ensure the safety and quality of

Cinacalcet-containing drug products. Further research into the specific degradation pathways

of N-nitroso-cinacalcet would be beneficial for a more complete understanding of its behavior.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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